Cas no 144876-16-4 (4-formylbenzene-1,2-dicarboxylic acid)

• Product Name: 4-formylbenzene-1,2-dicarboxylic acid
• CAS No: 144876-16-4
• MF: C₉H₆O₅
• MW: 194.140943050385
• MDL: MFCD20645313
• CID: 2777831
• PubChem ID: 258723
• Update Time: 2025-04-21

4-formylbenzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formylbenzene-1,2-dicarboxylic acid
• SCHEMBL4613992
• DTXSID60293239
• NSC-87999
• NSC87999
• 854-053-7
• CCG-40522
• UFA87616
• Z1262527278
• 1,2-Benzenedicarboxylic acid, 4-formyl-
• 144876-16-4
• EN300-2726676

• MDL： MFCD20645313
• Inchi： 1S/C9H6O5/c10-4-5-1-2-6(8(11)12)7(3-5)9(13)14/h1-4H,(H,11,12)(H,13,14)
• InChI Key： PNODFDYINILVKZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)C=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 194.02152329Da
• Monoisotopic Mass: 194.02152329Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 91.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids